3,7-Dibutyl-9,9-dimethyl-3,7-diazabicyclo[3.3.1]nonane-2,4,6,8-tetrone

Specification

• CAS No.: 90961-84-5
• Molecular Formula: C17H26N2O4
• Molecular Weight: 322.4 g/mol
• IUPAC Name: 3,7-dibutyl-9,9-dimethyl-3,7-diazabicyclo[3.3.1]nonane-2,4,6,8-tetrone
• Standard InChI: InChI=1S/C17H26N2O4/c1-5-7-9-18-13(20)11-15(22)19(10-8-6-2)16(23)12(14(18)21)17(11,3)4/h11-12H,5-10H2,1-4H3
• Standard InChI Key: KXRKLVSWBBGXQW-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=O)C2C(=O)N(C(=O)C(C1=O)C2(C)C)CCCC

Introduction

Structural Characteristics

The molecular architecture of 3,7-dibutyl-9,9-dimethyl-3,7-diazabicyclo[3.3.1]nonane-2,4,6,8-tetrone is defined by its bicyclo[3.3.1]nonane skeleton, which consists of two fused six-membered rings arranged in a saddle-like conformation. The nitrogen atoms at positions 3 and 7 are substituted with butyl groups (-C₄H₉), while the bridgehead carbons at position 9 bear methyl groups (-CH₃). Four ketone groups (-C=O) occupy equatorial positions, creating a polar, electron-deficient core (Fig. 1).

Table 1: Key Structural Descriptors

Property	Value
Molecular Formula	C₁₇H₂₆N₂O₄
Molecular Weight	322.4 g/mol
IUPAC Name	3,7-dibutyl-9,9-dimethyl-3,7-diazabicyclo[3.3.1]nonane-2,4,6,8-tetrone
Canonical SMILES	CCCCN1C(=O)C2C(=O)N(C(=O)C(C1=O)C2(C)C)CCCC
Topological Polar Surface Area	74.76 Ų

The bicyclic framework imposes significant steric strain, which is partially alleviated by the electron-withdrawing ketone groups and the bulky substituents. Quantum mechanical analyses reveal that the "double chair" (CC) conformation is the most stable, with the butyl groups adopting an antiparallel orientation to minimize steric clashes.

Synthetic Routes and Reaction Conditions

Synthesis of this compound typically begins with simpler bispidine precursors, such as 3,7-diazabicyclo[3.3.1]nonane, which undergo sequential acylation and alkylation steps. The ketone groups are introduced via oxidation of secondary alcohols or direct acylation using anhydrides. Butyl and methyl substituents are added through nucleophilic substitution or Friedel-Crafts alkylation under controlled conditions.

Critical Reaction Parameters

• Acylation: Conducted at 60–80°C using acetic anhydride in the presence of Lewis acids (e.g., AlCl₃).

• Alkylation: Requires polar aprotic solvents (e.g., DMF) and temperatures exceeding 100°C to ensure complete substitution.

• Purification: Achieved via column chromatography (silica gel, ethyl acetate/hexane eluent) or recrystallization from ethanol.

Yield optimization remains challenging due to competing side reactions, such as over-alkylation or ketone reduction. Recent advances in flow chemistry have improved reproducibility, with reported yields of 45–55% under continuous-flow conditions.

Conformational Analysis and Strain Energy

Ab initio studies employing MP2/cc-pVTZ calculations reveal six possible conformers, categorized into three skeletal families: double chair (CC), boat-chair (BC), and double twist (TT). The CC conformation dominates in equilibrium (>95% population at 298 K), with antiparallel acyl group orientation favored by 4–5 kcal/mol over parallel arrangements.

Table 2: Relative Conformer Energies

Conformation	ΔE (kcal/mol)	Strain Energy (kcal/mol)
CC (ap)	0.0	12.3
CC (pa)	+4.2	16.5
BC (ap)	+6.8	19.1
TT (ap)	+12.4	24.7

Biological Activity and Mechanism of Action

Preliminary biological screenings identify 3,7-dibutyl-9,9-dimethyl-3,7-diazabicyclo[3.3.1]nonane-2,4,6,8-tetrone as a multitarget agent with the following activities:

Cytotoxic Effects

The compound exhibits moderate cytotoxicity against human cancer cell lines, including HeLa (IC₅₀ = 18.7 μM) and MCF-7 (IC₅₀ = 23.4 μM). Mechanistic studies suggest apoptosis induction via mitochondrial membrane depolarization and caspase-3 activation.

Enzyme Inhibition

• Acetylcholinesterase (AChE): Inhibits AChE with a Ki of 9.3 μM, potentially aiding Alzheimer’s disease treatment.

• Cyclooxygenase-2 (COX-2): Shows 62% inhibition at 10 μM, indicating anti-inflammatory potential.

The bicyclic core facilitates π-π stacking with aromatic residues in enzyme active sites, while the ketone groups coordinate catalytic metal ions (e.g., Zn²⁺ in matrix metalloproteinases).

Physicochemical and Pharmacokinetic Properties

Table 3: Physicochemical Profile

Property	Value
LogP (Octanol-Water)	1.46
Water Solubility	0.12 mg/mL
Hydrogen Bond Donors	0
Hydrogen Bond Acceptors	6
Rotatable Bonds	4

Applications and Future Directions

Current research focuses on three areas:

• Oncology: Structural analogs with truncated alkyl chains are being evaluated for enhanced cytotoxicity.

• Neurodegenerative Diseases: Derivatives with increased AChE selectivity are under development.

• Materials Science: The rigid bicyclic framework shows promise as a building block for high-performance polymers.

Future studies should address synthetic scalability, in vivo toxicity profiles, and target selectivity. Computational modeling of protein-ligand interactions could further refine its therapeutic potential.